![molecular formula C17H12N2O2 B7475398 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide](/img/structure/B7475398.png)
2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide, also known as BEPA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.
Mechanism of Action
The exact mechanism of action of 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide is not fully understood, but it is thought to act by binding to specific targets in cells and modulating their activity. In some cases, this compound has been found to inhibit the activity of certain enzymes or ion channels, while in other cases it may enhance the activity of other proteins. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects, depending on the specific target it binds to. In some cases, this compound has been shown to inhibit the activity of certain ion channels, which can affect the electrical activity of cells and tissues. In other cases, this compound has been found to inhibit the activity of enzymes involved in various metabolic pathways, which can affect the levels of certain molecules in cells. These effects can have implications for a range of biological processes, including neurotransmission, metabolism, and cell signaling.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide in lab experiments is its specificity for certain targets, which can allow researchers to selectively modulate the activity of these targets without affecting other processes in cells. Additionally, this compound is a synthetic compound, which means that it can be easily produced in large quantities and purified for use in experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, this compound may have off-target effects or interact with other molecules in cells, which can complicate data interpretation.
Future Directions
There are a number of future directions for research on 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide and related compounds. One area of interest is the development of new this compound derivatives with improved activity and selectivity for specific targets. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its effects on various biological processes. Finally, this compound may have applications in the development of new therapies for neurological disorders, cancer, and other diseases, which will require further investigation in preclinical and clinical settings.
Synthesis Methods
2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 3-ethynylaniline with 2-aminobenzoxazole in the presence of acetic anhydride and a catalyst such as triethylamine. Other methods involve the use of different starting materials and reaction conditions, but the overall goal is to produce a pure form of this compound that can be used in scientific experiments.
Scientific Research Applications
2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been studied for its potential applications in a range of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been found to inhibit the activity of certain ion channels in the brain, which may have implications for the treatment of neurological disorders such as epilepsy. In cancer research, this compound has been shown to inhibit the growth of certain tumor cells, making it a potential candidate for the development of new cancer therapies. In drug discovery, this compound has been used as a scaffold for the design of new compounds with improved activity and selectivity.
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O2/c1-2-12-6-5-7-13(10-12)18-17(20)11-15-14-8-3-4-9-16(14)21-19-15/h1,3-10H,11H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USZWAYZJARDJMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC=C1)NC(=O)CC2=NOC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.